Cas no 840540-63-8 (L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 840540-63-8
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5233886
• Update Time: 2025-07-19

L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]-

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7-4-5-8(16-7)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： LCUKHUMNWGIQJL-UHFFFAOYSA-N
• SMILES： CC(OC(NCC1OC(C(O)=O)CC1)=O)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]-

Introduction to L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 840540-63-8)

L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 840540-63-8) is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their intricate structural configurations and diverse biological activities. The presence of multiple functional groups, including anhydro, trideoxy, and carbonyl amino moieties, makes it a subject of intense study for its potential applications in drug development and synthetic chemistry.

The nomenclature of this compound provides a detailed insight into its chemical structure. The term L-erythro indicates the stereochemical configuration of the molecule, which is crucial for its biological efficacy. The 2,5-anhydro designation refers to the absence of hydroxyl groups at the 2 and 5 positions of the hexonic acid backbone, while the 3,4,6-trideoxy moiety suggests the removal of hydroxyl groups at these specific positions. The presence of the [(1,1-dimethylethoxy)carbonyl]amino group further enhances its complexity and potential reactivity. This unique structural framework makes it an attractive candidate for various biochemical and pharmacological investigations.

In recent years, there has been a growing interest in the development of novel compounds with complex structural motifs for therapeutic applications. The compound L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]- has been extensively studied for its potential role in synthetic biology and medicinal chemistry. Its structural features make it a valuable intermediate in the synthesis of more complex molecules that could have significant biological activity.

One of the most compelling aspects of this compound is its potential application in the synthesis of glycosidase inhibitors. Glycosidases are enzymes that play a critical role in various metabolic pathways and are implicated in numerous diseases. Inhibiting these enzymes has been shown to be effective in treating conditions such as cancer and infectious diseases. The unique structural features of L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]- make it an ideal candidate for designing molecules that can selectively target these enzymes.

Recent research has also highlighted its potential role in the development of antibacterial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the search for new therapeutic strategies. The structural complexity of this compound suggests that it could interact with bacterial enzymes in unique ways, potentially leading to the discovery of novel antibiotics.

The synthetic pathways for this compound have been optimized to ensure high yields and purity. Advanced synthetic techniques have been employed to construct the intricate molecular framework efficiently. These methods include multi-step organic synthesis involving protecting group strategies and selective functionalization.

The chemical properties of L-erythro-Hexonic acid, 2,5-anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]- have been thoroughly characterized using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamics. Additionally, computational methods have been used to predict its behavior under various conditions.

In conclusion,L-erythro-Hexonic acid, 2,5-anhydro, 3,4,6-trideoxy,6-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 840540-63-8) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation in drug development and synthetic chemistry. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in advancing our understanding of biochemical processes and developing new therapeutic agents.